N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide
Description
N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide, also known as FMTP, is a small molecule compound that has been widely used in scientific research due to its unique properties.
Scientific Research Applications
Antiprotozoal Activity
Research has shown that isoxazole derivatives, including compounds structurally related to "N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide", exhibit significant antiprotozoal activities. These compounds have been tested against organisms like Trypanosoma brucei rhodesiense and Plasmodium falciparum, showing promising results in inhibiting these pathogens. The antitrypanosomal and antimalarial activities of these compounds highlight their potential as therapeutic agents in treating diseases caused by these protozoans (Patrick et al., 2007).
Chemical Synthesis and Reactivity
The synthesis and reactivity of compounds containing furan and thiophene moieties, akin to the chemical structure , have been extensively studied. These investigations delve into various synthetic pathways, including the formation of novel heterocyclic carboxamide fungicides and the exploration of electrophilic substitution reactions. Such studies provide insights into the versatile chemical behavior and potential applications of these compounds in developing new materials and pharmaceuticals (Aleksandrov & El’chaninov, 2017).
Antimicrobial and Antifungal Properties
Furan and thiophene derivatives have also been recognized for their antimicrobial and antifungal properties. Research into these compounds, including their structural analysis and biological activity evaluation, reveals their potential in addressing microbial resistance. Their effectiveness against a range of bacteria and fungi underscores the importance of such compounds in developing new antimicrobial agents (Cakmak et al., 2022).
Pharmacological Applications
Further studies have explored the pharmacological potential of furan and thiophene-based compounds, particularly in the context of pain management and anti-inflammatory properties. The synthesis of novel derivatives and their evaluation for analgesic activity demonstrate the therapeutic potential of these compounds. Such research contributes to the ongoing search for more effective and safer analgesic and anti-inflammatory drugs (Boyle et al., 1986).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-11-14(7-16-20-11)15(18)17(8-12-4-6-21-10-12)9-13-3-2-5-19-13/h2-7,10H,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIOBNADTXZFOSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)N(CC2=CSC=C2)CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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